Cas no 102434-10-6 (Urea,N-[1,1'-biphenyl]-2-yl-N'-(2-chloroethyl)-)
102434-10-6 structure
Product Name:Urea,N-[1,1'-biphenyl]-2-yl-N'-(2-chloroethyl)-
CAS No:102434-10-6
MF:C15H15ClN2O
MW:274.745402574539
CID:196089
PubChem ID:424007
Update Time:2025-04-19
Urea,N-[1,1'-biphenyl]-2-yl-N'-(2-chloroethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Urea,N-[1,1'-biphenyl]-2-yl-N'-(2-chloroethyl)-
- 1-(2-chloroethyl)-3-(2-phenylphenyl)urea
- NSC160149
- 102434-10-6
- 1-(2-Biphenylyl)-3-(2-chloroethyl)urea
- Urea, 1-(2-biphenylyl)-3-(2-chloroethyl)-
- NSC-160149
- DTXSID40145141
-
- Inchi: 1S/C15H15ClN2O/c16-10-11-17-15(19)18-14-9-5-4-8-13(14)12-6-2-1-3-7-12/h1-9H,10-11H2,(H2,17,18,19)
- InChI Key: LRYHHSMHRHLJER-UHFFFAOYSA-N
- SMILES: ClCCNC(NC1C=CC=CC=1C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 274.08745
- Monoisotopic Mass: 274.087
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- Density: 1.223
- Boiling Point: 417°Cat760mmHg
- Flash Point: 206°C
- Refractive Index: 1.613
- PSA: 41.13
- LogP: 3.99130
Urea,N-[1,1'-biphenyl]-2-yl-N'-(2-chloroethyl)- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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